2-(1-(Trifluoromethyl)cyclopropyl)acetonitrile
Cat. No. B8599025
M. Wt: 149.11 g/mol
InChI Key: JYMXYBIKCBNMNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09334267B2
Procedure details
Treat a solution of 2-(1-(trifluoromethyl)cyclopropyl)acetonitrile (2.2 g, 14.7 mmol) in THF (60 mL), under N2, with BH3 (10 M in dimethyl sulfide, 3 mL, 30 mmol) and heat at 70° C. overnight. Cool the mixture to 0° C., treat dropwise with methanolic HCl, concentrate to dryness, dissolve in MeOH, re-concentrate and treat the residue with EtOAc. Collect the solids via filtration and dry to afford the title compound (1.1 g, 40% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.05 (s, 3H), 2.87 (t, J=8.4 Hz, 2H), 1.90-1.86 (m, 2H), 0.96-0.93 (m, 2H), 0.82-0.81 (m, 2H).
Name
Yield
40%
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]([F:10])([F:9])[C:3]1([CH2:6][C:7]#[N:8])[CH2:5][CH2:4]1.[ClH:11]>C1COCC1.CSC>[ClH:11].[F:1][C:2]([F:10])([F:9])[C:3]1([CH2:6][CH2:7][NH2:8])[CH2:5][CH2:4]1 |f:4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2.2 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1(CC1)CC#N)(F)F
|
|
Name
|
|
|
Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CSC
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrate to dryness
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
dissolve in MeOH
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
re-concentrate
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
treat the residue with EtOAc
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Collect the solids
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
via filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dry
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.FC(C1(CC1)CCN)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: PERCENTYIELD | 40% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
